Cas no 1185319-40-7 ((3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride)

• Product Name: (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride
• CAS No: 1185319-40-7
• MF: C₁₄H₁₈Cl₂N₄
• MW: 313.225520610809
• CID: 2190072
• PubChem ID: 45786636
• Update Time: 2025-06-30

(3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride
• 3-chloro-N-(piperidin-4-ylmethyl)quinoxalin-2-amine,hydrochloride
• 3-chloro-N-(piperidin-4-ylmethyl)quinoxalin-2-amine;hydrochloride
• DB-299706
• DTXSID00671395
• 3-Chloro-N-(piperidin-4-ylmethyl)quinoxalin-2-amine hydrochloride
• (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylMethyl-aMine hydrochloride, 98+% C14H18Cl2N4, MW: 313.23
• 3-chloro-N-[(piperidin-4-yl)methyl]quinoxalin-2-amine hydrochloride
• AKOS015941150
• 1185319-40-7
• 3-Chloro-N-(piperidin-4-ylmethyl)quinoxalin-2-aminehydrochloride
• 3-Chloro-N-[(piperidin-4-yl)methyl]quinoxalin-2-amine--hydrogen chloride (1/1)
• 3-chloro-N-(4-piperidylmethyl)quinoxalin-2-amine hydrochloride

• MDL： MFCD09607561
• Inchi： 1S/C14H17ClN4.ClH/c15-13-14(17-9-10-5-7-16-8-6-10)19-12-4-2-1-3-11(12)18-13;/h1-4,10,16H,5-9H2,(H,17,19);1H
• InChI Key： OETFSSDROWJVNP-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)NCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 312.0908520g/mol
• Monoisotopic Mass: 312.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride

(3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1185319-40-7, specifically (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered attention in the scientific community due to its unique structural properties and potential therapeutic applications. The quinoxaline scaffold, combined with the piperidine moiety, presents a promising framework for the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The structural motif of (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride is particularly intriguing because it incorporates elements known to enhance binding affinity and selectivity. Specifically, the chloro substituent on the quinoxaline ring and the piperidine nitrogen atom contribute to its interactions with biological targets, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features may exhibit inhibitory activity against enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The hydrochloride salt form of (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride enhances its solubility and bioavailability, which are critical factors for pharmaceutical development.

Recent studies have demonstrated that derivatives of quinoxaline-piperidine hybrids can modulate key signaling pathways by acting as competitive inhibitors or allosteric modulators. For instance, preclinical data suggests that compounds with this core structure may interfere with tyrosine kinase activity, which is often dysregulated in malignancies. The chloro group's presence appears to enhance binding interactions by participating in hydrogen bonding or dipole-dipole interactions with target proteins.

The synthesis of (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride involves multi-step organic transformations that highlight the synthetic versatility of quinoxaline derivatives. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring scalability for industrial production. These advancements in synthetic methodology are crucial for translating laboratory discoveries into viable therapeutic agents.

Evaluation of pharmacokinetic properties is essential for assessing the clinical potential of any novel compound. Preliminary pharmacokinetic studies on derivatives of this class indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The piperidine ring contributes to metabolic stability while the quinoxaline moiety influences distribution patterns, suggesting that (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride may exhibit suitable bioavailability for systemic administration.

Molecular modeling studies have provided insights into the binding mode of this compound at its target sites. Computational analyses reveal that the chloro substituent and piperidine nitrogen form critical interactions with key residues in the binding pocket of target enzymes. These interactions are consistent with experimental data obtained from X-ray crystallography of enzyme-inhibitor complexes, reinforcing the structural rationale behind this compound's design.

The growing interest in structure-based drug design has positioned compounds like (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethyl-amine hydrochloride as promising candidates for further development. Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the exploration of this chemical space. Preclinical trials are underway to evaluate efficacy and safety profiles in animal models before human testing can commence.

The versatility of quinoxaline-piperidine hybrids extends beyond oncology applications. Emerging research indicates potential benefits in treating inflammatory conditions by modulating cytokine production and immune cell signaling. The ability to fine-tune structural features allows chemists to optimize properties such as potency, selectivity, and toxicity profiles across different therapeutic areas.

In conclusion, (3-Chloro-quinoxalin-2-yl)-piperidin-4-ylmethylamine hydrochloride (CAS 1185319-40-7) exemplifies how strategic molecular design can yield compounds with significant pharmacological potential. Its unique structural features position it as a valuable tool for investigating biological pathways relevant to human health and disease. As research progresses, this compound may contribute to the development of novel treatments targeting some of today's most challenging medical conditions.